Cas no 8029-38-7 (2,6-Dimethylterephthalic acid)

• Product Name: 2,6-Dimethylterephthalic acid
• CAS No: 8029-38-7
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 721068
• Update Time: 2023-08-02

2,6-Dimethylterephthalic acid Chemical and Physical Properties

Names and Identifiers

• Soaps, castile
• SOAP
• 2,6-dimethylterephthalic acid
• 2,6-Dimethyl-terephthalic Acid
• 1,4-Benzenedicarboxylic acid, 2,6-dimethyl-
• NSC59898
• 2,6-Dimethyl-1,4-benzenedicarboxylic acid
• 2,6-dimethylbenzene-1,4-dicarboxylic acid
• AB0026791
• W8535
• 2,6-Dimethylterephthalic acid

• Inchi： 1S/C10H10O4/c1-5-3-7(9(11)12)4-6(2)8(5)10(13)14/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： SIQYOFNSIZEILQ-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC(C(=O)O)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Flash Point: 22 °C

2,6-Dimethylterephthalic acid Security Information

• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Category Code： 10-68/20/21/22-20/21/22
• Safety Instruction： 23-24/25-36/37
• Hazardous Material Identification：